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Compound of Interest

Compound Name: Trimethylphosphine oxide

Cat. No.: B1211810

This guide provides essential safety and logistical information for the proper handling and
disposal of trimethylphosphine oxide, tailored for researchers, scientists, and drug
development professionals. Following these procedures is critical to ensure personnel safety
and environmental compliance.

Immediate Safety Information

Trimethylphosphine oxide is a chemical compound that requires careful handling due to its
potential health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[1] Some safety data sheets also indicate that it is suspected of
causing cancer.[2] In the event of a fire, it can decompose to produce hazardous carbon oxides
and oxides of phosphorus.[2][3]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical
attention.[1][3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, consult a physician.[3] Contaminated clothing should be removed and
washed before reuse.
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 Inhalation: Move the person to fresh air. If breathing is difficult or symptoms occur, seek
medical attention.[1][3]

« Ingestion: If swallowed, call a POISON CENTER or doctor immediately. Rinse the mouth
with water.[1][3]

Chemical and Hazard Data

The following table summarizes key quantitative and identifying information for
trimethylphosphine oxide.

Identifier Value Reference
CAS Number 676-96-0 [4]
Molecular Formula C3HsOP [4]
Molecular Weight 92.08 g/mol [4]
Appearance White, crystalline solid

Odor Odorless

H302: Harmful if

swallowedH315: Causes skin
Primary Hazards irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Operational and Disposal Plan

The fundamental principle for disposing of trimethylphosphine oxide is that it must be
managed as hazardous waste. Do not dispose of this chemical down the drain or in regular
trash.

Personal Protective Equipment (PPE)

Before handling trimethylphosphine oxide in any form (pure, in solution, or as residue),
ensure you are wearing the appropriate PPE:
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» Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side-shields or chemical goggles.[5]
o Body Protection: A lab coat or other protective clothing.[1]

o Respiratory Protection: Use only in a well-ventilated area.[1][3] If dust formation is possible
or ventilation is inadequate, a NIOSH-approved respirator may be necessary.

Spill & Leak Procedures

In the event of a spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated.[3] Evacuate non-essential
personnel.

Contain Spill: Prevent further leakage or spillage if it is safe to do so.

Clean-Up: For solid spills, carefully sweep up the material, avoiding dust formation.[3] Place
the swept material into a suitable, labeled container for disposal.[3]

Decontaminate: Clean the spill area thoroughly.

Step-by-Step Disposal Protocol

o Waste Collection:

o Collect all waste containing trimethylphosphine oxide (including contaminated labware,
gloves, and paper towels) in a dedicated, chemically compatible container.

o The container must be in good condition, have a secure screw-top lid, and be clearly
labeled as "Hazardous Waste: Trimethylphosphine Oxide."

o Container Management:
o Keep the waste container tightly closed when not in use.[1][3]

o Store the container in a designated, well-ventilated, and secure hazardous waste
accumulation area.
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o Do not mix with other incompatible waste streams.

e Disposal:

o All waste containing trimethylphosphine oxide must be disposed of through an approved
and licensed hazardous waste disposal company.[1][3]

o Contact your institution's Environmental Health & Safety (EHS) department to schedule a
pickup.

o Provide the EHS team with an accurate description of the waste contents.
o Empty Containers:

o Empty containers that once held trimethylphosphine oxide should be treated as
hazardous waste and disposed of in the same manner as the chemical itself, unless they
have been triple-rinsed.[6][7] Given the hazards, disposing of the unrinsed empty
container via your EHS office is the safest practice.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of trimethylphosphine oxide.

[ Collect waste in a o % Store in designated Contact EHS or approved
compaibe, aste disposal company.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of trimethylphosphine oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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